3-Cyclopropoxy-5-ethylpyridin-4-amine

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-ethylpyridin-4-amine
• InChI: InChI=1S/C10H14N2O/c1-2-7-5-12-6-9(10(7)11)13-8-3-4-8/h5-6,8H,2-4H2,1H3,(H2,11,12)
• InChI Key: UCORKDOZVLMUFJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=CC(=C1N)OC2CC2

Description

3-Cyclopropoxy-5-ethylpyridin-4-amine is a pyridine derivative characterized by a cyclopropoxy substituent at the 3-position and an ethyl group at the 5-position of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-ethylpyridin-4-amine typically involves the reaction of 3-bromo-5-iodopyridin-2-amine with cyclopropyl alcohol under basic conditions. The reaction is carried out in the presence of a palladium catalyst, such as palladium acetate, and a phosphine ligand, such as triphenylphosphine. The reaction mixture is heated to reflux for several hours to yield the desired product .

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-5-ethylpyridin-4-amine follows similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems ensures high yield and purity of the product. The reaction conditions are optimized to minimize by-products and waste, making the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-ethylpyridin-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with halides or other nucleophiles to form substituted pyridine derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; conditionsacidic or basic medium.

Reduction: Lithium aluminum hydride, sodium borohydride; conditionsanhydrous solvents like ether or tetrahydrofuran.

Substitution: Alkyl halides, aryl halides; conditionspresence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Pyridine N-oxides.

Reduction: Amine derivatives.

Substitution: Substituted pyridine derivatives.

Scientific Research Applications

3-Cyclopropoxy-5-ethylpyridin-4-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a ligand in biochemical assays and as a probe in molecular biology studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials with specific electronic and optical properties

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-ethylpyridin-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator of these targets, modulating various biochemical pathways. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalysis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 3-cyclopropoxy-5-ethylpyridin-4-amine, a comparative analysis with structurally related pyridine and heterocyclic derivatives is essential. Below is a detailed comparison based on substituent effects, physicochemical properties, and reported applications:

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Pyridine Positions)	Key Features	Potential Applications	References
3-Cyclopropoxy-5-ethylpyridin-4-amine	3-cyclopropoxy, 5-ethyl	High steric hindrance; moderate polarity	Kinase inhibitor scaffolds
3-Cyclopropylmethyl-[1,2,4]oxadiazol-5-yl-piperidine analog	3-cyclopropylmethyl (oxadiazole)	Enhanced metabolic stability; lipophilic	Anticancer agents
5-Nitro-6-[4-(pyridin-4-yloxy)piperidin-1-yl]pyrimidin-4-amine	4-pyridinyloxy (piperidine)	Increased solubility; nitro group redox activity	Antibacterial/antiviral compounds
5-Ethyl-3-methoxy-4-aminopyridine	3-methoxy, 5-ethyl	Reduced steric bulk; higher solubility	CNS-targeting drug candidates

Key Findings :

Steric and Electronic Effects :

• The cyclopropoxy group in 3-cyclopropoxy-5-ethylpyridin-4-amine imposes greater steric hindrance compared to methoxy or methyl substituents (e.g., 3-methoxy-5-ethyl analog). This may reduce metabolic degradation but could limit binding affinity in certain targets .
• Cyclopropylmethyl substituents (as in oxadiazole analogs) enhance lipophilicity and metabolic stability, making them preferable for oral drug formulations .

Solubility and Bioavailability :

• Pyridinyloxy-substituted analogs (e.g., 5-nitro-6-[4-(pyridin-4-yloxy)piperidin-1-yl]pyrimidin-4-amine) exhibit improved aqueous solubility due to polar oxygen linkages, whereas the ethyl and cyclopropoxy groups in the target compound suggest moderate solubility .

Biological Activity :

• Nitro-containing analogs demonstrate redox-mediated antibacterial activity, while the absence of such groups in 3-cyclopropoxy-5-ethylpyridin-4-amine implies divergent mechanisms (e.g., kinase inhibition via pyridine-amine interactions) .